
Boc-Met-Leu-OMe spectroscopic
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-met-leu-ome

CAS No.: 66880-59-9

Cat. No.: S8924682

Get Quote

Available Spectroscopic Data

The table below summarizes the specific information found for Boc-Met-Leu-OMe:

Spectroscopic
Technique

Available Data / Status

1H NMR Spectrum is referenced and available [1]. The actual numerical data or spectral

image is not provided in the search results.

Other Data (IR, MS,
etc.)

Not found in the current search results.

The search results indicate that researchers actively study and synthesize peptides containing methionine and

leucine, confirming the relevance of these building blocks [2] [3]. However, the specific comparative data on

the performance of Boc-Met-Leu-OMe versus other alternatives was not located.
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You can use the available information as a starting point for a deeper investigation. Here are the most

effective paths to acquire the data you need:

Access the NMR Spectrum: Visit the ChemicalBook page for BOC-LEU-OME (CAS 63096-02-6) to
view the referenced 1H NMR spectrum [1]. This will provide you with the chemical shifts and splitting

patterns.
Consult Specialized Databases: Search scientific databases using the CAS number. These

platforms often host complete sets of spectroscopic data.
Reaxys and SciFinder-n are particularly comprehensive for chemical and pharmacological

data.
PubMed Central and other general science databases can be searched for journal articles that

may have synthesized and fully characterized this specific compound [4] [2] [3].
Perform In-House Characterization: If the data cannot be found, standard experimental protocols

can be used to characterize the compound in your own lab. The workflow for this process is outlined
below.

Start: Obtain Sample of
Boc-Met-Leu-OMe

1H NMR Spectroscopy IR Spectroscopy Mass Spectrometry (MS) HPLC for Purity

Compile All Data

End: Full Characterization

Click to download full resolution via product page

A Path Forward for Your Comparison Guide

Since a direct comparison was not found, you can construct a robust guide by generating the data. Here’s a

potential framework:
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Define Comparison Metrics: Clearly state the parameters for comparison, such as coupling
efficiency, epimerization risk during peptide synthesis, stability under various conditions, and cost
[4].

Benchmark Against Alternatives: Compare Boc-Met-Leu-OMe with other common derivatives, for
example:

Boc-Met-Leu-OH (free acid)
Fmoc-Met-Leu-OMe (Fmoc-protected variant)

Derivatives with different side-chain protection for Methionine.
Perform Key Experiments:

Synthesis & Coupling: Use standard peptide coupling reagents (e.g., HBTU, DIC) to test
incorporation efficiency [4].

Chiral Integrity Analysis: Employ Marfey's reagent or chiral HPLC to test for epimerization, a
known issue in peptide synthesis [4].

Stability Studies: Monitor degradation under acidic (e.g., TFA) or basic conditions to inform
handling and storage [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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